Cas no 1805689-98-8 (Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate
• CAS No: 1805689-98-8
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4795884
• Update Time: 2025-10-05

Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-3-18-13(17)11-5-4-9(6-10(11)7-15)12(14)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： WSAZGEKKERVJAC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OCC)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

Research Brief on Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS: 1805689-98-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS: 1805689-98-8) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This brief summarizes the latest advancements in the understanding and utilization of this compound, focusing on its chemical properties, synthetic routes, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate as a crucial intermediate in constructing the core scaffold of these inhibitors, which showed promising activity against B-cell malignancies. The bromo and chloro functional groups were particularly valuable for subsequent cross-coupling reactions, enabling efficient diversification of the molecular structure.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) disclosed the use of this compound in preparing novel NLRP3 inflammasome inhibitors. The 2-oxopropyl moiety was found to be essential for maintaining the conformational flexibility required for target binding, while the chloromethyl group allowed for further structural optimization through nucleophilic substitution reactions. These findings suggest significant potential for the compound in addressing unmet needs in inflammatory diseases.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate have been reported. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route with enhanced yield (78% overall) and reduced environmental impact. The new protocol employs continuous flow chemistry, addressing previous challenges with the exothermic nature of the bromination step and improving the safety profile of the synthesis.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into molecular design strategies. Computational modeling and X-ray crystallography data have revealed that derivatives of Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate can adopt multiple bioactive conformations, making them particularly useful for targeting proteins with flexible binding sites. This property has been exploited in the development of allosteric modulators for various therapeutic targets.

Looking forward, the unique chemical features of Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate position it as a valuable tool in fragment-based drug discovery. Its balanced hydrophobicity and presence of multiple reactive handles make it ideal for rapid analog generation and library synthesis. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of effective protein degraders.

In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (1805689-98-8) continues to demonstrate significant value in pharmaceutical research. Recent advancements have expanded its utility beyond traditional medicinal chemistry applications, showcasing its potential in emerging therapeutic modalities. As synthetic methodologies continue to improve and biological understanding deepens, this compound is likely to remain an important building block in drug discovery pipelines.